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Compound Name: S1PR1-MO-1

Cat. No.: B610037 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction
Sphingosine-1-phosphate receptor 1 (S1PR1) is a G protein-coupled receptor that plays a

critical role in regulating immune cell trafficking, differentiation, and function.[1][2][3] It is a key

target in the development of therapeutics for autoimmune diseases, such as multiple sclerosis,

and is also implicated in cancer biology and vascular homeostasis.[4][5] These application

notes provide detailed protocols for the culture and treatment of a hypothetical human

monocytic cell line, S1PR1-MO-1, engineered to express human S1PR1. These guidelines are

based on established methodologies for common monocytic cell lines and S1PR1-related

research.

S1PR1 Signaling Pathway
Activation of S1PR1 by its ligand, sphingosine-1-phosphate (S1P), initiates a signaling cascade

that influences cell migration, proliferation, and survival. The pathway is primarily coupled

through the Gαi family of G proteins, leading to the inhibition of adenylyl cyclase and the

activation of downstream effectors such as PI3K-AKT and ERK pathways.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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